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Compound of Interest

Compound Name: Bbr 2160

Cat. No.: B1667832

Topic: Using Berberine (BBR) as a Fluorescent Probe
Audience: Researchers, scientists, and drug development professionals.

Note on "Bbr 2160": Initial research indicates that "Bbr 2160" is likely a combination of two
separate products: Berberine (BBR), a natural compound with fluorescent properties, and
Autofluorescence Eliminator Reagent (Catalog Number: 2160).[1][2][3] This document will
focus on the application of Berberine (BBR) as a fluorescent probe. A brief description of the
Autofluorescence Eliminator Reagent is provided at the end for clarity.

Introduction to Berberine as a Fluorescent Probe

Berberine is a natural isoquinoline alkaloid found in various plants. It exhibits intrinsic
fluorescence that is significantly enhanced upon binding to biological macromolecules, making
it a valuable tool for cellular imaging. While its native fluorescence in agueous solutions is low,
its quantum yield increases substantially when it intercalates with DNA and RNA or
accumulates in specific cellular compartments like mitochondria. This property allows it to be
used as a "light-up" probe to visualize cellular structures and monitor biological processes.

Quantitative Data: Fluorescent Properties of
Berberine

The fluorescent properties of Berberine can vary depending on its environment and binding
state. The following table summarizes key quantitative data for Berberine as a fluorescent
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probe.

Property Value Conditions |/ Notes

Multiple excitation peaks exist.
o ] ~345-356 nm, ~416-435 nm, The peak at ~345 nm is
Excitation Maxima (Aex)
~488 nm commonly used. Can be

excited by a 488 nm laser.

Emission shifts and intensity
o ] change upon binding to targets
Emission Maximum (Aem) ~530-556 nm ) o
like DNA or when in different

solvents.

Significantly increases upon
binding to DNA (up to 200-fold)
or encapsulation in cucurbituril
(up to 500-fold).

Quantum Yield Very low in aqueous solution

Intercalates into DNA and
o ] ] RNA, and accumulates in
Binding Targets DNA, RNA, Mitochondria ) ) )
mitochondria, driven by

membrane potential.

Time and concentration- Can be visualized within cells
Cellular Uptake ] ]
dependent after incubation.

Mechanism of Action and Cellular Localization

Berberine's utility as a fluorescent probe stems from its interaction with cellular components. As
a cationic molecule, it is readily taken up by cells and accumulates in compartments with
negative membrane potential, most notably the mitochondria. Its fluorescence is significantly
enhanced upon binding to DNA and RNA, likely due to restricted intramolecular rotation. This
allows for the visualization of the nucleus and mitochondria.
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Caption: Cellular uptake and localization of Berberine.

Berberine has also been shown to affect mitochondrial function, including the mitochondrial

membrane potential and the electron transport chain. These effects can be studied using

Berberine's intrinsic fluorescence or in conjunction with other fluorescent probes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Berberine (BBR) as a
Fluorescent Probe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667832#using-bbr-2160-as-a-fluorescent-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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